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Compound of Interest

Compound Name: Perhexiline Maleate

CAS No.: 103516-76-3

Cat. No.: B10753508

Get Quote

Application Notes: Perhexiline Maleate for In
Vitro Research
Audience: Researchers, scientists, and drug development professionals.

Introduction
Perhexiline maleate is a metabolic modulator known for its inhibitory effects on carnitine

palmitoyltransferase 1 (CPT1) and 2 (CPT2), key enzymes in mitochondrial fatty acid β-

oxidation.[1][2][3] This inhibition shifts cellular energy metabolism from fatty acid oxidation

towards glucose utilization, a mechanism that has been explored for its therapeutic potential in

cardiovascular diseases such as angina pectoris and heart failure.[2] More recently, research

has uncovered its role in modulating other cellular pathways, including the inhibition of

mTORC1 signaling and the induction of autophagy, as well as the activation of the MAPK

signaling cascade.

These diverse mechanisms of action make perhexiline maleate a valuable tool for in vitro

studies across various fields, including cardiovascular research, cancer biology, and metabolic
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diseases. Proper preparation of perhexiline maleate solutions is critical for obtaining

reproducible and reliable experimental results. This document provides a detailed protocol for

the dissolution of perhexiline maleate for in vitro applications.

Data Presentation: Solubility and Storage
Perhexiline maleate is typically supplied as a white to tan crystalline solid. It exhibits good

solubility in organic solvents but is sparingly soluble in aqueous buffers. For in vitro

experiments, it is common practice to prepare a concentrated stock solution in an organic

solvent, which can then be diluted to the final working concentration in cell culture media or

aqueous buffers.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b10753508/docs?utm_src=pdf-body#protocol-for-dissolving-perhexiline-maleate-for-in-vitro-experiments
https://www.benchchem.com/product/b10753508/docs?utm_src=pdf-body#protocol-for-dissolving-perhexiline-maleate-for-in-vitro-experiments
https://www.benchchem.com/product/b10753508/docs?utm_src=pdf-body#protocol-for-dissolving-perhexiline-maleate-for-in-vitro-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10753508?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Solubility Notes Reference

DMSO
≥5 mg/mL to 30

mg/mL

A common solvent for

preparing

concentrated stock

solutions. Some

suppliers note that

hygroscopic DMSO

can reduce solubility

and recommend using

fresh DMSO.

Ethanol
~5 mg/mL to 7.87

mg/mL

An alternative organic

solvent for stock

solution preparation.

Dimethylformamide

(DMF)
~25 mg/mL

Another suitable

organic solvent for

creating stock

solutions.

DMSO:PBS (pH 7.2)

(1:1)
~0.5 mg/mL

For applications

requiring a lower

concentration of

organic solvent, a pre-

dilution in DMSO

followed by dilution in

PBS is recommended.

Aqueous solutions are

not stable and should

be prepared fresh.

Methanol

Used for stock

solution in some in

vitro hydroxylation

assays.

A final concentration

of 0.5% v/v was used

in the described

experiment.

Storage of Stock Solutions:
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Solid Form: Store at -20°C for long-term stability (≥4 years). Some suppliers recommend

storage at 2-8°C.

In DMSO: Aliquot and store at -20°C for up to 1 month or -80°C for up to 6 months. To avoid

degradation from repeated freeze-thaw cycles, it is advisable to prepare single-use aliquots.

Experimental Protocol: Preparation of Perhexiline
Maleate Stock Solution
This protocol describes the preparation of a 10 mM stock solution of perhexiline maleate in

DMSO.

Materials:

Perhexiline maleate (FW: 393.56 g/mol )

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated analytical balance

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-weighing Preparation: Before opening the vial of perhexiline maleate, allow it to

equilibrate to room temperature to prevent condensation of moisture.

Weighing: Carefully weigh out the desired amount of perhexiline maleate powder using a

calibrated analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10

mM stock solution, weigh 3.94 mg of perhexiline maleate.

Dissolution: a. Add the weighed perhexiline maleate to a sterile microcentrifuge tube. b.

Add the calculated volume of fresh DMSO to the tube. For a 10 mM stock solution from 3.94
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mg, add 1 mL of DMSO. c. Tightly cap the tube and vortex thoroughly until the solid is

completely dissolved. Gentle warming (e.g., in a 37°C water bath) may be used to aid

dissolution if necessary.

Sterilization (Optional): If required for your specific cell culture application, the stock solution

can be filter-sterilized using a 0.22 µm syringe filter that is compatible with DMSO.

Aliquoting and Storage: a. Dispense the stock solution into single-use, sterile microcentrifuge

tubes. The volume of the aliquots should be based on the typical working concentrations

used in your experiments to minimize freeze-thaw cycles. b. Clearly label each aliquot with

the name of the compound, concentration, solvent, and date of preparation. c. Store the

aliquots at -20°C or -80°C as recommended.

Preparation of Working Solution:

To prepare a working solution, thaw an aliquot of the stock solution at room temperature. Dilute

the stock solution to the final desired concentration directly in the cell culture medium or

appropriate aqueous buffer. Mix well by gentle inversion or pipetting before adding to the cells.

It is important to note that the final concentration of DMSO in the culture medium should be

kept low (typically <0.5%) to avoid solvent-induced cytotoxicity.

Visualization of Signaling Pathways
Perhexiline maleate exerts its effects through multiple signaling pathways. A primary

mechanism is the inhibition of Carnitine Palmitoyltransferase (CPT) 1 and 2, which leads to a

metabolic shift. Additionally, it has been shown to inhibit mTORC1 signaling and activate the

p38 MAPK pathway.
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Caption: Signaling pathways modulated by Perhexiline Maleate.
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Caption: Workflow for preparing Perhexiline Maleate solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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